Cas no 1337426-31-9 (3-(2,4,5-trifluorophenyl)methylpiperidine)

• Product Name: 3-(2,4,5-trifluorophenyl)methylpiperidine
• CAS No: 1337426-31-9
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 6092183
• PubChem ID: 84792667
• Update Time: 2025-05-19

3-(2,4,5-trifluorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,5-trifluorophenyl)methylpiperidine
• EN300-1868903
• 3-[(2,4,5-trifluorophenyl)methyl]piperidine
• 1337426-31-9

• Inchi： 1S/C12H14F3N/c13-10-6-12(15)11(14)5-9(10)4-8-2-1-3-16-7-8/h5-6,8,16H,1-4,7H2
• InChI Key： JINMAGXKOGPXKI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC1CNCCC1)F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2,4,5-trifluorophenyl)methylpiperidine

Comprehensive Overview of 3-(2,4,5-Trifluorophenyl)methylpiperidine (CAS No. 1337426-31-9)

3-(2,4,5-Trifluorophenyl)methylpiperidine (CAS No. 1337426-31-9) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a piperidine ring substituted with a 2,4,5-trifluorophenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases.

The growing interest in fluorinated compounds like 3-(2,4,5-trifluorophenyl)methylpiperidine stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. This aligns with current trends in medicinal chemistry, where fluorine incorporation is a key strategy to optimize drug candidates. Searches for terms such as "fluorinated piperidine derivatives" and "CNS drug intermediates" have surged, reflecting the demand for innovative building blocks in high-throughput screening.

From a synthetic perspective, CAS No. 1337426-31-9 is often utilized in cross-coupling reactions and reductive amination processes. Its trifluorophenyl moiety contributes to electron-deficient characteristics, which are advantageous in designing enzyme inhibitors or receptor modulators. Recent publications highlight its role in developing G-protein-coupled receptor (GPCR) ligands, a hot topic in precision medicine research.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some halogenated compounds, 3-(2,4,5-trifluorophenyl)methylpiperidine exhibits favorable green chemistry profiles, with studies focusing on sustainable synthesis routes. This resonates with the increasing search queries around "eco-friendly fluorochemicals" and "green pharmaceutical intermediates".

Analytical characterization of 1337426-31-9 typically involves NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring purity for high-value research applications. The compound's logP and pKa values make it particularly suitable for blood-brain barrier penetration studies, addressing frequent queries about "CNS drug design principles".

In conclusion, 3-(2,4,5-trifluorophenyl)methylpiperidine represents a versatile scaffold bridging medicinal chemistry and material science. Its CAS No. 1337426-31-9 serves as a critical identifier for researchers exploring next-generation therapeutic agents or specialty chemicals. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound's relevance in hit-to-lead optimization workflows continues to expand.